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Introduction

Metalaxyl-M, the R-enantiomer of the fungicide metalaxyl, is a highly effective systemic
fungicide renowned for its specific activity against Oomycete pathogens, such as Phytophthora
and Pythium species.[1][2][3] Its systemic nature is a key attribute, allowing for the protection of
new growth and untreated plant parts, rendering it a valuable tool in modern agriculture.[4][5]
This technical guide provides a comprehensive overview of the systemic properties of
Metalaxyl-M, including its uptake, translocation, and distribution within plants, its mode of
action, and relevant experimental protocols.

Physicochemical Properties

Metalaxyl-M is the biologically more active isomer of metalaxyl, offering comparable efficacy at
lower application rates.[1][6] It is characterized by its high water solubility, a property that
significantly influences its mobility within both the plant and the soil.[2][5]
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Property Value Reference

methyl N-(2,6-dimethylphenyl)-
IUPAC Name _ [7]
N-(methoxyacetyl)-D-alaninate

CAS No. 70630-17-0 [7]
Molecular Formula C15H21NOa [7]
Molecular Weight 279.33 g/mol [7]
Water Solubility 8,400 mg/L at 22 °C [2][8]
log P (octanol/water) 1.65 [8]

Mode of Action

Metalaxyl-M's fungicidal activity stems from its ability to inhibit protein synthesis in target fungi.
[7] Specifically, it interferes with the synthesis of ribosomal RNA (rRNA) by targeting and
inhibiting RNA polymerase 1.[1][3][9] This disruption halts the production of essential proteins,
ultimately leading to the cessation of fungal growth and development, including spore
germination and mycelial spread.[1][4]
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Diagram 1: Mode of Action of Metalaxyl-M.
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Systemic Properties: Uptake, Translocation, and
Distribution

Metalaxyl-M exhibits robust systemic activity, meaning it is absorbed by the plant and
transported throughout its vascular system. This ensures protection of both treated and
untreated plant parts, including new growth that emerges after application.[1][4]

Uptake

Metalaxyl-M can be absorbed by various plant parts, including the roots, stems, and leaves.[4]
[5] This versatility allows for flexible application methods such as soil drenches, seed
treatments, and foliar sprays.[1] Studies have shown that radiolabeled metalaxyl is readily
absorbed by plant roots and translocated to the aerial portions of the plant.[2][10]

Translocation

Once absorbed, Metalaxyl-M is transported throughout the plant via both the xylem and
phloem, demonstrating both acropetal (upward) and basipetal (downward) movement.[4][5][9]
However, acropetal movement in the xylem is generally more pronounced, leading to
accumulation in the upper leaves.[1][11] This efficient translocation ensures that the active
ingredient reaches sites of new growth, providing continuous protection against fungal
pathogens.[4] Studies on grapevine seedlings have demonstrated effective translocation to
upper leaves following soil drench or direct stem application.[11]

Distribution

The distribution of Metalaxyl-M within the plant is influenced by the method of application and
the plant's growth stage. Following root uptake, it is distributed throughout the plant, with higher
concentrations often found in the leaves.[2][10] In mature leaves, radioactivity from labeled
metalaxyl has been observed to concentrate at the margins.[2]
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Diagram 2: Systemic Movement of Metalaxyl-M in Plants.
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Metabolism in Plants

In plants, Metalaxyl-M undergoes metabolic degradation. The major metabolic pathways
include the hydrolysis of the methyl ester and the oxidation of the ring-methyl groups.[2][3]
These processes can lead to the formation of various metabolites, which may then be
conjugated with plant components like glucose.[12] In lettuce, for instance, the parent
metalaxyl and a metabolite, N-(2,6-dimethylphenyl)-N-(methoxyacetyl)alanine, were found to
be significant components of the total residue.[12]

Quantitative Data
Efficacy and Application Rates

The application rates of Metalaxyl-M vary depending on the crop, target pathogen, and
application method.
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Application
. Rate (g Application
Crop Target Disease Reference
Metalaxyl- Method
M/ha)
Pseudoperonosp )
Hops ) 100-140 Foliar Spray [7]
ora humuli
Potatoes, Phytophthora )
) 100-140 Foliar Spray [7]
Tomatoes infestans
Peronospora ,
Tobacco ] 100-140 Foliar Spray [7]
tabacina
] Plasmopara )
Vines - 100-140 Foliar Spray [7]
viticola
Vegetables Downy Mildews 100-140 Foliar Spray [7]
Lettuce Bremia lactucae 100-140 Foliar Spray [7]
] Root and Lower ] o
Avocado, Citrus 250-1000 Soil Application [7]
Stem Rots
Phytophthora ] o
Tobacco o 250-1000 Soil Application [7]
nicotianae
Phytophthora ) o
Peppers 250-1000 Soil Application [7]
spp.
Various Crops Pythium spp. 250-1000 Soil Application [7]
Maize, Peas, Systemic
35-300 g/100 kg
Sorghum, Peronosporacea g Seed Treatment [7]
see
Sunflowers e
Damping-off 8.25-17.5 g/100

Various Crops

(Pythium spp.)

kg seed

Seed Treatment

[7]

Soil Mobility and Persistence
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The mobility and persistence of Metalaxyl-M in soil are influenced by soil type, organic matter
content, and environmental conditions. Its high water solubility contributes to its potential for
leaching, particularly in sandy soils with low organic matter.[2][13]

Parameter Value Conditions Reference

Unsterilized Guelph
) ) Approx. 3 and 8
Soil Half-life Loam and Bradford [13]
weeks )
Muck, respectively

Soil Half-life 7-14 days Aerobic conditions [9]
_ 0.45 - 31.62 Fox Sandy Loam to
Adsorption (K values) [13]
nanomoles/g Bradford Muck

Inversely related to
Mobility adsorption and - [13]

organic matter content

Experimental Protocols

Studying Uptake and Translocation using Radiolabeled
Compounds

A common method to investigate the systemic properties of fungicides like Metalaxyl-M
involves the use of radiolabeled compounds (e.g., **C-Metalaxyl-M).

Objective: To quantify the uptake, translocation, and distribution of Metalaxyl-M in a model
plant system.

Methodology:

¢ Plant Cultivation: Grow model plants (e.g., tomato, mustard) hydroponically or in a defined
soil matrix to a specific growth stage.[10][14]

e Application of Radiolabeled Metalaxyl-M:

o Root Uptake: Introduce a known concentration of 14C-Metalaxyl-M into the hydroponic
solution or as a soil drench.[10]
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o Foliar Uptake: Apply a defined amount of 1*C-Metalaxyl-M to a specific leaf surface.

 Incubation: Grow the plants under controlled environmental conditions for a set period.

e Harvesting and Sectioning: At various time points, harvest the plants and dissect them into
different parts (roots, stem, older leaves, younger leaves, etc.).

e Quantification of Radioactivity:

o Combustion Analysis: Combust the dried plant tissues and measure the released 4CO2
using liquid scintillation counting to determine the total amount of Metalaxyl-M and its
metabolites in each section.[10]

o Autoradiography: Press the whole plant or plant sections against X-ray film to visualize the
distribution of the radiolabel.

o Data Analysis: Calculate the percentage of applied radioactivity absorbed and its distribution
among the different plant parts over time.
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Diagram 3: Experimental Workflow for Systemic Property Analysis.
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Analytical Methods for Residue Determination

The quantification of Metalaxyl-M residues in plant tissues is crucial for understanding its
persistence and metabolism. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) are commonly employed for this purpose.[15][16][17]

Objective: To determine the concentration of Metalaxyl-M and its metabolites in plant samples.
Methodology:
e Sample Preparation:
o Homogenize plant material (e.g., leaves, stems, roots).
o Extract the analytes using a suitable solvent (e.g., methanol, acetone).[15][18]
o Clean-up:

o Perform liquid-liquid partition and/or column chromatography (e.g., with alumina) to
remove interfering co-extractives.[15]

e Analysis:

o HPLC: Utilize a suitable column (e.g., reverse-phase ODS or normal-phase chiral) and
mobile phase. Detection can be achieved using a UV detector or mass spectrometry (LC-
MS/MS) for higher sensitivity and specificity.[16][17][19]

o GC: Employ a capillary column and a nitrogen-phosphorus detector (N/P-detector) for
sensitive detection.[15]

e Quantification:

o Use an internal or external standard method with a calibration curve generated from
certified reference standards of Metalaxyl-M and its metabolites.[18]

Conclusion
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Metalaxyl-M's potent systemic properties are fundamental to its efficacy as a fungicide. Its
ability to be readily absorbed and translocated throughout the plant ensures comprehensive
protection against a range of devastating Oomycete pathogens. Understanding the intricacies
of its uptake, transport, mode of action, and metabolism is paramount for optimizing its use in
integrated pest management strategies, managing resistance, and ensuring food safety. The
experimental protocols outlined in this guide provide a framework for further research into the
systemic behavior of Metalaxyl-M and other novel agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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